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Compound of Interest

Compound Name: 3-Sulfobenzoic acid

Cat. No.: B363938

This technical guide provides a comprehensive overview of 3-Sulfobenzoic acid, a compound
of interest to researchers, scientists, and professionals in drug development. The document
details its various synonyms, physicochemical properties, and relevant experimental protocols,
presenting data in a clear and accessible format.

Core Synonyms and Identification

3-Sulfobenzoic acid is an aromatic sulfonic acid with a sulfonic acid group at the meta-
position relative to the carboxylic acid group.[1] It is widely known by several synonyms in
chemical literature, which are crucial for comprehensive database searches and unambiguous
identification.
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Synonym

Identifier Type

Identifier

Source

3-Sulfobenzoic acid

Preferred IUPAC

Name

3-sulfobenzoic acid

[2](3]

m-Sulfobenzoic acid

Common Name

m-Sulfobenzoic acid

[1112][41[5]

3-
Carboxybenzenesulfo

nic acid

Systematic Name

3-
Carboxybenzenesulfo

nic acid

[1]141(5]

Benzoic acid, 3-sulfo-

Systematic Name

Benzoic acid, 3-sulfo-

[1112][41[5]

Benzoic acid, m-sulfo-

Systematic Name

Benzoic acid, m-sulfo-

[1](2]

3-Sulphobenzoic acid

Alternative Spelling

3-Sulphobenzoic acid

[2]14]

Ai3-16939 Registry Number Ai3-16939 [11[2]
NSC 2853 Registry Number NSC 2853 [1112][4]1[5]
CAS Registry Number  Unique Identifier 121-53-9 [21[41[5]

The monosodium salt of 3-Sulfobenzoic acid

its own set of synonyms.[6][7]

is also a commercially important derivative with

Synonym Identifier Type Identifier Source
3-Sulfobenzoic acid 3-Sulfobenzoic acid
) Salt Name ) [7]
monosodium salt monosodium salt
Sodium 3- Sodium 3-
Salt Name [6][7]
sulfobenzoate sulfobenzoate
3- 3-
Carboxybenzenesulfo  Salt Name Carboxybenzenesulfo [61[7]

nic acid sodium salt

nic acid sodium salt

CAS Registry Number  Unique Identifier 17625-03-5 [6][8]
Physicochemical Properties
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3-Sulfobenzoic acid is typically a white to off-white crystalline solid that is soluble in water.[1]

Its key physicochemical properties are summarized below.

Property Value Source
Molecular Formula C7H605S [1114]
Molecular Weight 202.19 g/mol [2]
Melting Point 135-140 °C [4]
Density 1.62 g/cm3 [4]

pKa -0.99 + 0.15 (Predicted) [4]
XLogP3 0.1 [2][4]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor c )

Count

Experimental Protocols

Detailed experimental procedures are vital for the synthesis, purification, and analysis of 3-

Sulfobenzoic acid. Below are summaries of key methodologies found in the literature.

1. Synthesis of 3-Sulfobenzoic Acid via Sulfonation of Benzoic Acid

A common method for the preparation of 3-Sulfobenzoic acid is the sulfonation of benzoic

acid.[9]

e Procedure Outline:

o Melt benzoic acid (4 moles) at 125-130 °C in a suitable flask.

o Add 20% oleum (1621 grams) to the molten benzoic acid.

o After the sulfonation reaction, the resulting m-sulfobenzoic acid can be isolated by

precipitating its alkali metal salt. This is achieved by treating the solution with an alkali

metal salt, such as sodium chloride, at a temperature below 12°C.
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o The precipitate is then filtered from the solution.

o The filtered product is rinsed with a cold rinse solution (2-12°C) containing 3-10% of an
alkali metal salt to remove impurities.[9]

2. Preparation from 3-(chlorosulfonyl)benzoic acid
An alternative synthesis route starts from 3-(chlorosulfonyl)benzoic acid.[10]

e Procedure Outline:

[e]

Mix 3-(chlorosulfonyl)benzoic acid with water and a water-immiscible solvent (e.g., xylene)
in which 3-sulfobenzoic acid is sparingly soluble.

[e]

Heat the mixture in a water separator to remove water via azeotropic distillation.

o

Cool the reaction mixture to allow the precipitated 3-sulfobenzoic acid to be filtered off.

[¢]

The product is then dried. This process can yield a product with a purity of at least 97%.
[10]

3. Analysis by High-Performance Liquid Chromatography (HPLC)
3-Sulfobenzoic acid can be analyzed using a reverse-phase HPLC method.[5]
e Methodology:

o Column: A reverse-phase column such as Newcrom R1 is suitable.[5]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid (e.g., phosphoric acid)
is used. For mass spectrometry (MS) compatible applications, formic acid should be
substituted for phosphoric acid.[5]

o Application: This method is scalable and can be used for preparative separation to isolate
impurities and is also suitable for pharmacokinetic studies.[5]

Logical Relationships and Workflows
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The following diagrams illustrate the relationships between the various synonyms and a typical
experimental workflow for the synthesis and purification of 3-Sulfobenzoic acid.

m-Sulfobenzoic acid
Common Name

Systematic Name | 3-Carboxybenzenesulfonic acid

3-Sulfobenzoic acid Systematic Name

Identifier Benzoic acid, 3-sulfo-

Click to download full resolution via product page

Caption: Relationship between the primary name and common synonyms of 3-Sulfobenzoic
acid.
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Caption: Experimental workflow for the synthesis and purification of 3-Sulfobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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